Cas no 1805912-01-9 (2-Propionyl-3-(trifluoromethylthio)toluene)

• Product Name: 2-Propionyl-3-(trifluoromethylthio)toluene
• CAS No: 1805912-01-9
• MF: C₁₁H₁₁F₃OS
• MW: 248.264652490616
• CID: 5000441
• Update Time: 2025-05-25

2-Propionyl-3-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Propionyl-3-(trifluoromethylthio)toluene

• Inchi： 1S/C11H11F3OS/c1-3-8(15)10-7(2)5-4-6-9(10)16-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： RSAOMCWJANLTHN-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(C)=C1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 4.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Propionyl-3-(trifluoromethylthio)toluene

Introduction to 2-Propionyl-3-(trifluoromethylthio)toluene (CAS No. 1805912-01-9)

2-Propionyl-3-(trifluoromethylthio)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1805912-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic thiophenyl derivatives, characterized by its unique structural features that include a propionyl group and a trifluoromethylthio substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The molecular structure of 2-propionyl-3-(trifluoromethylthio)toluene consists of a benzene ring substituted with a propionyl group at the 2-position and a trifluoromethylthio group at the 3-position. This arrangement contributes to its reactivity and makes it a versatile building block for more complex molecules. The trifluoromethylthio group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. These attributes have positioned this compound as a subject of interest in the development of novel therapeutic agents.

In recent years, there has been growing interest in thiophenyl derivatives due to their diverse biological activities. Studies have demonstrated that compounds containing thiophene rings can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 2-propionyl-3-(trifluoromethylthio)toluene with both a propionyl and trifluoromethylthio group may confer additional biological effects, making it an attractive scaffold for drug discovery. Researchers have been exploring its potential as a precursor for synthesizing molecules that target specific disease pathways.

One of the most compelling aspects of 2-propionyl-3-(trifluoromethylthio)toluene is its utility in synthetic chemistry. The propionyl group provides a site for further functionalization, allowing chemists to introduce additional substituents or linkages that can tailor the properties of the final product. This flexibility has been exploited in the synthesis of various pharmacologically active compounds. Moreover, the trifluoromethylthio group can influence electronic and steric interactions within the molecule, which can be harnessed to optimize binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies on 2-propionyl-3-(trifluoromethylthio)toluene have provided insights into its potential interactions with biological receptors. These simulations have helped identify key structural features that could enhance its efficacy as a drug candidate. By leveraging computational tools, scientists can accelerate the design process and reduce the time required to bring new drugs to market.

The agrochemical industry has also shown interest in thiophenyl derivatives due to their potential as pesticides or herbicides. The unique chemical properties of 2-propionyl-3-(trifluoromethylthio)toluene make it a promising candidate for developing novel agrochemicals that are effective against pests while maintaining environmental safety. Research is ongoing to evaluate its efficacy and toxicity profiles, ensuring that it meets regulatory standards for agricultural use.

In conclusion, 2-propionyl-3-(trifluoromethylthio)toluene (CAS No. 1805912-01-9) represents a significant compound in the realm of organic synthesis and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for scientists working on drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in both medicine and agriculture.